N-(4-bromophenyl)-2-[(2E)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-yl]acetamide

• IUPAC Name: N-(4-bromophenyl)-2-(3-ethyl-2-ethylimino-4-oxo-1,3-thiazolidin-5-yl)acetamide
• InChI: InChI=1S/C15H18BrN3O2S/c1-3-17-15-19(4-2)14(21)12(22-15)9-13(20)18-11-7-5-10(16)6-8-11/h5-8,12H,3-4,9H2,1-2H3,(H,18,20)
• InChI Key: MRWWXWIFMVLVBF-UHFFFAOYSA-N
• Canonical SMILES: CCN=C1N(C(=O)C(S1)CC(=O)NC2=CC=C(C=C2)Br)CC
• Molecular Formula: C15H18BrN3O2S
• Molecular Weight: 384.3 g/mol

Description

N-(4-bromophenyl)-2-[(2E)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-yl]acetamide is a useful research compound. Its molecular formula is C15H18BrN3O2S and its molecular weight is 384.29. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Properties

Several studies have synthesized and evaluated compounds structurally similar to N-(4-bromophenyl)-2-[(2E)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-yl]acetamide, primarily focusing on their antimicrobial properties. For instance, Baviskar, Khadabadi, and Deore (2013) synthesized a series of thiazolidin-4-one derivatives to determine their antimicrobial activity against various bacterial and fungal species. The synthesized compounds displayed potent antimicrobial activities, establishing a correlation between their structural features and antimicrobial efficacy (Baviskar et al., 2013). Similarly, Incerti et al. (2017) synthesized a series of novel N-[2-phenyl-4-oxo-1,3-thiazolidin-3-yl]-1,2-benzothiazole-3-carboxamides/acetamides and reported significant antimicrobial activity against a wide range of bacterial and fungal species, including those pathogenic to plants, animals, and humans (Incerti et al., 2017).

Structural Characterization and Activity Studies

The structural characterization and activity of these compounds have been a subject of interest as well. For instance, Galushchinskiy, Slepukhin, and Obydennov (2017) described the crystal structures of two (oxothiazolidin-2-ylidene)acetamides, contributing to the understanding of their molecular conformation and potential interactions (Galushchinskiy et al., 2017). Furthermore, compounds such as those synthesized by Koppireddi et al. (2013) displayed not only antimicrobial but also anti-inflammatory and antioxidant properties, indicating a multifaceted potential for therapeutic applications (Koppireddi et al., 2013).

Synthesis and Evaluation of Derivatives

The synthesis and evaluation of various derivatives of thiazolidinones, including those structurally related to N-(4-bromophenyl)-2-[(2E)-3-ethyl-2-(ethylimino)-4-oxo-1,3-thiazolidin-5-yl]acetamide, have been a consistent theme in research. Studies have explored the synthesis of novel thiazolidinone and acetidinone derivatives, examining their antimicrobial activity and providing insights into their potential therapeutic applications (Mistry et al., 2009).